Cas no 2097934-64-8 (N-({2,4'-bipyridine-4-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2097934-64-8
• MF: C₁₈H₁₄F₃N₃O₃S
• MW: 409.382273197174
• CID: 6463125
• PubChem ID: 121165619
• Update Time: 2025-05-24

N-({2,4'-bipyridine-4-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• AKOS032712734
• N-({[2,4'-bipyridine]-4-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-[(2-pyridin-4-ylpyridin-4-yl)methyl]-4-(trifluoromethoxy)benzenesulfonamide
• 2097934-64-8
• F6482-6239
• N-([2,4'-bipyridin]-4-ylmethyl)-4-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C18H14F3N3O3S/c19-18(20,21)27-15-1-3-16(4-2-15)28(25,26)24-12-13-5-10-23-17(11-13)14-6-8-22-9-7-14/h1-11,24H,12H2
• InChI Key： SPMFHMMKOHFDBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC1C=CN=C(C2C=CN=CC=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 409.07079698g/mol
• Monoisotopic Mass: 409.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.6Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

Professional Introduction to N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2097934-64-8)

N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2097934-64-8, represents a fusion of advanced structural motifs that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and functional materials. The molecular architecture of this compound incorporates key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide is characterized by the presence of a bipyridine moiety and a sulfonamide group, both of which are well-documented for their ability to interact with biological targets. The bipyridine unit, specifically the 2,4'-bipyridine-4-yl moiety, is renowned for its coordination capabilities with metal ions, making it a valuable component in the design of metallo-drugs and catalysts. This feature has been extensively explored in recent years, particularly in the context of developing targeted therapies for cancer and infectious diseases.

The sulfonamide group at the benzene ring further enhances the pharmacological potential of this compound. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicinal chemistry due to their broad spectrum of biological activities. They exhibit antimicrobial, anti-inflammatory, and antiviral properties, among others. The introduction of a trifluoromethoxy group at the 4-position of the benzene ring adds an additional layer of functionality, influencing both the electronic properties and metabolic stability of the molecule. This modification has been shown to improve binding affinity and selectivity towards specific biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are critical in many disease pathways but have proven challenging to target with traditional drug molecules. The unique structural features of N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide make it an attractive candidate for this endeavor. The bipyridine moiety can serve as a scaffold for designing molecules that disrupt PPIs by occupying specific binding pockets on the target proteins. Additionally, the sulfonamide group can be tailored to enhance interactions with key residues in the binding site.

The compound's potential extends beyond pharmaceutical applications into materials science. The combination of electron-withdrawing groups like the sulfonamide and electron-donating groups like the bipyridine can lead to interesting electronic properties, making this molecule suitable for use in organic electronics and optoelectronic devices. For instance, it could be employed in the development of light-emitting diodes (LEDs) or organic photovoltaics (OPVs), where such structural features contribute to efficient charge transport and energy conversion.

The synthesis of N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule. These methods allow for the efficient connection of different functional groups while maintaining regioselectivity, which is crucial for achieving the desired molecular architecture.

Efforts are ongoing to explore new synthetic routes that could streamline the production process and reduce costs without compromising on quality. Green chemistry principles are being increasingly adopted in these endeavors, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. By integrating such approaches, researchers aim to make the synthesis of complex molecules like N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide more environmentally friendly and economically viable.

The biological evaluation of this compound is another area where significant progress has been made. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases and other enzymes involved in cancer progression. The ability to modulate these enzymatic activities could lead to novel therapeutic strategies for treating various forms of cancer. Furthermore, its interaction with metal ions suggests possible applications in metallodrug development, where it could be used to deliver therapeutic agents directly to target sites within cancer cells.

In addition to its therapeutic potential, N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide has shown promise in combating antibiotic-resistant bacteria. The sulfonamide moiety is known to disrupt bacterial cell wall synthesis, while the bipyridine unit can interfere with essential metabolic pathways. This dual functionality makes it a versatile tool in the fight against multidrug-resistant pathogens.

The compound's stability under various conditions is another critical factor that influences its practical applicability. Research has focused on optimizing its chemical stability through structural modifications that enhance resistance to degradation by enzymes and environmental factors. Such improvements are essential for ensuring that the compound remains effective throughout its intended use cycle.

The future prospects for N-({2,4'-bipyridine-4-ylmethyl])-4-(trifluoromethoxy)benzene-1-sulfonamide are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications will likely emerge that leverage its unique properties. Whether it is through further refinement in drug design or innovative uses in materials science, this compound stands at the forefront of scientific exploration.